Cas no 650140-87-7 (2,6-dichloro-3-nitro-4-Pyridinol)

• Product Name: 2,6-dichloro-3-nitro-4-Pyridinol
• CAS No: 650140-87-7
• MF: C₅H₂Cl₂N₂O₃
• MW: 208.986979007721
• MDL: MFCD03265753
• CID: 2133937
• PubChem ID: 40423510
• Update Time: 2025-07-18

2,6-dichloro-3-nitro-4-Pyridinol Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-nitro-4-Pyridinol
• 2,6-dichloro-3-nitro-1H-pyridin-4-one
• 2,6-Dichloro-3-nitropyridin-ol
• DTXSID60654083
• 2,6-Dichloro-3-nitropyridin-4-ol
• 2,6-DICHLORO-4-HYDROXY-3-NITROPYRIDINE
• DB-073563
• 2,6-Dichloro-3-nitropyridin-4(1H)-one
• 2,6-Dichloro-3-nitro-4-hydroxypyridine;2,6-Dichloro-3-nitropyridin-ol
• 650140-87-7

• MDL： MFCD03265753
• Inchi： 1S/C5H2Cl2N2O3/c6-3-1-2(10)4(9(11)12)5(7)8-3/h1H,(H,8,10)
• InChI Key： SSSUJSXIVQIUSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=C(N1)Cl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.9442473Da
• Monoisotopic Mass: 207.9442473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 2,6-dichloro-3-nitro-4-Pyridinol

Introduction to 2,6-dichloro-3-nitro-4-Pyridinol (CAS No. 650140-87-7)

2,6-dichloro-3-nitro-4-Pyridinol (CAS No. 650140-87-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has garnered attention for its potential in various scientific and industrial processes. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2,6-dichloro-3-nitro-4-Pyridinol.

The molecular formula of 2,6-dichloro-3-nitro-4-Pyridinol is C₆H₃Cl₂N₂O₃, and its molecular weight is approximately 218.00 g/mol. The compound features a pyridine ring with two chlorine atoms at the 2 and 6 positions, a nitro group at the 3 position, and a hydroxyl group at the 4 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2,6-dichloro-3-nitro-4-Pyridinol is a solid at room temperature with a melting point ranging from 155°C to 157°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2,6-dichloro-3-nitro-4-Pyridinol can be achieved through several methods. One common approach involves the nitration of 2,6-dichloropyridin-4(1H)-one followed by oxidation to introduce the nitro group. Another method involves the chlorination of 3-nitropyridin-4(1H)-one followed by further substitution reactions to introduce the additional chlorine atoms. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In the realm of biological research, 2,6-dichloro-3-nitro-4-Pyridinol has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and signaling pathways. For instance, recent research has highlighted its ability to inhibit the activity of tyrosine kinases, which are crucial enzymes involved in cell signaling and proliferation. This property makes it a valuable tool in studying cancer biology and developing targeted therapies.

Beyond its enzymatic inhibition properties, 2,6-dichloro-3-nitro-4-Pyridinol has also been investigated for its antimicrobial activity. Studies have shown that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest potential applications in developing new antimicrobial agents.

In addition to its biological activities, 2,6-dichloro-3-nitro-4-Pyridinol has been explored for its use in material science and nanotechnology. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. Recent studies have demonstrated its potential as a dopant or additive in polymer-based materials to enhance their electrical conductivity and stability.

The safety profile of 2,6-dichloro-3-nitro-4-Pyridinol is an important consideration in its use across different applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage protocols should be followed to ensure safety. Researchers are encouraged to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, 2,6-dichloro-3-nitro-4-Pyridinol (CAS No. 650140-87-7) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, material science, and nanotechnology. Its unique molecular structure and functional groups confer valuable properties that make it an important molecule for ongoing research and development efforts. As new studies continue to uncover additional uses and mechanisms of action, the significance of this compound is likely to grow even further.